Cas no 2138403-53-7 (3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one)

• Product Name: 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one
• CAS No: 2138403-53-7
• MF: C₆H₇BrN₄O₂
• MW: 247.049379587173
• CID: 6112470
• PubChem ID: 165482454
• Update Time: 2024-01-04

3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)oxolan-2-one
• EN300-1109221
• 2138403-53-7

• Inchi： 1S/C6H7BrN4O2/c7-5-9-6(8)10-11(5)3-1-2-13-4(3)12/h3H,1-2H2,(H2,8,10)
• InChI Key： LCYLYRSWUBHWOI-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C1C(=O)OCC1

Computed Properties

• Exact Mass: 245.97524g/mol
• Monoisotopic Mass: 245.97524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83Ų